Cas no 27531-69-7 (3-oxocyclooctane-1-carboxylic acid)

• Product Name: 3-oxocyclooctane-1-carboxylic acid
• CAS No: 27531-69-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD20643813
• CID: 4643624
• PubChem ID: 13093068
• Update Time: 2025-10-16

3-oxocyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxocyclooctane-1-carboxylic acid
• Cyclooctanecarboxylic acid, 3-oxo-
• 3-Oxo-cyclooctanecarboxylic acid

• MDL： MFCD20643813
• Inchi： 1S/C9H14O3/c10-8-5-3-1-2-4-7(6-8)9(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： BUWUDRMUXVLEJA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCCC(=O)C1

3-oxocyclooctane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-oxocyclooctane-1-carboxylic acid

Recent Advances in the Study of 3-oxocyclooctane-1-carboxylic acid (CAS: 27531-69-7)

3-oxocyclooctane-1-carboxylic acid (CAS: 27531-69-7) is a cyclic keto acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 3-oxocyclooctane-1-carboxylic acid via a novel catalytic ring-expansion strategy. The researchers utilized a palladium-catalyzed reaction to achieve high yields and excellent enantioselectivity, which is crucial for its application in chiral drug synthesis. The study also demonstrated the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the biological activity of 3-oxocyclooctane-1-carboxylic acid derivatives as potential inhibitors of inflammatory enzymes. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that certain derivatives exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings suggest that 3-oxocyclooctane-1-carboxylic acid could serve as a valuable scaffold for developing new anti-inflammatory agents.

Furthermore, computational studies have shed light on the molecular interactions between 3-oxocyclooctane-1-carboxylic acid and various biological targets. Molecular docking simulations, as reported in the Journal of Chemical Information and Modeling (2023), indicated that the compound's rigid cyclic structure and keto functionality allow for strong hydrogen bonding and hydrophobic interactions with target proteins. These insights are instrumental in guiding the design of more potent and selective derivatives.

The potential applications of 3-oxocyclooctane-1-carboxylic acid extend beyond drug discovery. Recent research has explored its use in material science, particularly in the development of biodegradable polymers. A study published in Polymer Chemistry (2024) demonstrated that the compound could be polymerized to form polyesters with tunable mechanical properties, offering a sustainable alternative to conventional plastics.

In conclusion, 3-oxocyclooctane-1-carboxylic acid (CAS: 27531-69-7) continues to be a compound of significant interest in multiple scientific disciplines. Its versatile chemical properties, combined with its potential therapeutic and material applications, make it a focal point for ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug development and beyond.